4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95%
Overview
Description
4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid (FMB) is an important organic compound that has been used in a variety of scientific applications, including synthesis, research, and lab experiments. FMB is a colorless, crystalline solid that has a melting point of 111-113°C and a molecular formula of C11H8ClFO2. FMB is a versatile compound that has been used for a variety of purposes, including synthesis, research, and lab experiments.
Mechanism of Action
4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% is an organic compound that is used in a variety of scientific applications. It is a colorless, crystalline solid that has a melting point of 111-113°C and a molecular formula of C11H8ClFO2. 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% is an acidic compound that is capable of donating a proton to an acceptor molecule, such as an amine or an alcohol. The protonation of an acceptor molecule results in the formation of a new molecule, which can then be used in a variety of applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% are not yet fully understood. However, it has been suggested that 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% may have anti-inflammatory and anti-bacterial properties. Additionally, 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% has been shown to inhibit the growth of certain bacteria, such as Pseudomonas aeruginosa. 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% has also been shown to have the potential to be used as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% is a versatile compound that has a wide range of applications in lab experiments. It is relatively stable and has a high melting point, which makes it suitable for a variety of experiments. Additionally, 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% is relatively inexpensive and can be easily obtained from a variety of sources. However, 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% is also toxic and should be handled with caution.
Future Directions
Future research on 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% should focus on understanding its biochemical and physiological effects. Additionally, further research should focus on its potential use as an anti-cancer agent and its potential applications in the synthesis of pharmaceuticals and fluorescent dyes. Additionally, research should focus on understanding the mechanism of action of 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% and its potential applications in the synthesis of organic compounds. Finally, research should also focus on the advantages and limitations of using 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% in lab experiments.
Synthesis Methods
4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% can be synthesized from 4-bromo-2-(4-fluoro-3-methylphenyl)benzoic acid (BMB) and sodium chloride. BMB is reacted with sodium chloride in an aqueous solution. The reaction is heated to 80-90°C and stirred for 3-4 hours. The reaction mixture is then cooled and filtered to obtain 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95%, which is then dried and recrystallized.
Scientific Research Applications
4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% has been used extensively in scientific research. It has been used in the synthesis of organic compounds, such as 2-methoxy-4-chlorobenzoic acid and 4-chloro-2-(4-fluoro-3-methylphenyl)benzamide. 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% has also been used in the synthesis of pharmaceuticals, such as 4-chloro-2-(4-fluoro-3-methylphenyl)benzoyl chloride. Additionally, 4-Chloro-2-(4-fluoro-3-methylphenyl)benzoic acid, 95% has been used in the synthesis of fluorescent dyes, such as 4-chloro-2-(4-fluoro-3-methylphenyl)-2H-benzo[b]thiophene.
properties
IUPAC Name |
4-chloro-2-(4-fluoro-3-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO2/c1-8-6-9(2-5-13(8)16)12-7-10(15)3-4-11(12)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXSBGIWUAQFANJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00689319 |
Source
|
| Record name | 5-Chloro-4'-fluoro-3'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00689319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261980-90-8 |
Source
|
| Record name | 5-Chloro-4'-fluoro-3'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00689319 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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